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Compound of Interest

Compound Name: Cilligen

CAS No.: 53608-77-8

Cat. No.: B1231913

Get Quote

Cilligen: An In-depth Technical Overview
Introduction

Cilligen is the trade name for penicilloyl polylysine, a diagnostic agent primarily used for the

detection of penicillin sensitivity.[1][2] It is a conjugate of the major antigenic determinant of

penicillin, the penicilloyl group, and a polymer of L-lysine. This compound is employed in skin

testing to identify individuals with immediate, IgE-mediated hypersensitivity reactions to

penicillin.[3][4]

Compound Structure and Properties
The chemical identity of the core structure related to Cilligen is (2S)-6-amino-2-[[(5R,6R)-3,3-

dimethyl-7-oxo-6-[(2-phenylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-

carbonyl]amino]hexanoic acid, which is then polymerized.[5][6]

Table 1: Chemical and Physical Properties of the Cilligen Monomeric Unit
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Property Value Source

Molecular Formula C22H30N4O5S [5][7][8]

Monoisotopic Mass 462.1937 Da [5][7][8]

IUPAC Name

(2S)-6-amino-2-[[(5R,6R)-3,3-

dimethyl-7-oxo-6-[(2-

phenylacetyl)amino]-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carbonyl]amino]hexanoic acid

[6]

InChIKey
INLLJVOEAABJFM-

OSNVTACLSA-N
[5][7]

SMILES

CC1(C(N2--INVALID-LINK----

INVALID-LINK--

NC(=O)CC3=CC=CC=C3)C(=

O)N--INVALID-LINK--

C(=O)O)C

[5]

Predicted XlogP -0.9 [5]

Table 2: Predicted Collision Cross Section (CCS) Data
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Adduct m/z Predicted CCS (Å²)

[M+H]+ 463.20098 215.8

[M+Na]+ 485.18292 213.4

[M-H]- 461.18642 217.4

[M+NH4]+ 480.22752 218.3

[M+K]+ 501.15686 214.1

[M+H-H2O]+ 445.19096 201.5

[M+HCOO]- 507.19190 223.9

[M+CH3COO]- 521.20755 240.8

[M+Na-2H]- 483.16837 209.3

[M]+ 462.19315 224.6

[M]- 462.19425 224.6

Data sourced from

PubChemLite.[5]

Mechanism of Action in Penicillin Allergy Diagnosis
The diagnostic utility of Cilligen is based on its ability to cross-link IgE antibodies on the

surface of mast cells and basophils in individuals previously sensitized to penicillin. This cross-

linking event triggers cellular degranulation and the release of histamine and other

inflammatory mediators, resulting in a localized wheal and flare reaction at the site of skin

testing.
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Caption: Mechanism of Cilligen in diagnosing penicillin allergy.

Experimental Protocols
Intradermal Skin Testing with Cilligen

The primary experimental use of Cilligen is in clinical diagnostics. The following is a

generalized protocol for intradermal testing for penicillin sensitivity.

Materials:

Cilligen® (6 x 10⁻⁵ M penicilloyl-polylysine)[9]

Benzylpenicillin G (500 IU)[3]

Physiological saline (negative control)[3]

Histamine phosphate (1:100,000, positive control)[3]

Tuberculin syringes and needles

Procedure:
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Aseptically prepare the test area on the patient's forearm.

Inject 0.05 ml of physiological saline intracutaneously to serve as a negative control.[3]

Inject 0.05 ml of histamine phosphate intracutaneously to serve as a positive control.[3]

Inject 0.05 ml of Cilligen® intracutaneously.[3]

Inject 0.05 ml of benzylpenicillin G intracutaneously.[3]

Observe the injection sites for the development of a wheal and flare reaction.

Read the reactions at 15-20 minutes for immediate hypersensitivity and at 48 and 72 hours

for delayed hypersensitivity.[3]

Interpretation: A positive immediate reaction to Cilligen and/or penicillin G is indicated by a

wheal and flare that is significantly larger than the negative control.[3]
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Caption: Workflow for intradermal skin testing with Cilligen.
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Enzyme-Linked Immunosorbent Assay (ELISA) for Penicillin Antibodies

An ELISA can be utilized to detect circulating IgE, IgG, and IgM antibodies against penicillin

derivatives in patient serum.[9]

Procedure Outline:

Antigen Preparation: A penicillin derivative is used to coat the wells of a microtiter plate.[9]

Serum Incubation: Patient serum is added to the wells, allowing any anti-penicillin antibodies

to bind to the antigen.[9]

Secondary Antibody Incubation: Enzyme-linked secondary antibodies specific for human IgE,

IgG, or IgM are added.

Substrate Addition: A chromogenic substrate is added, which is converted by the enzyme on

the secondary antibody to produce a colored product.

Detection: The absorbance of the wells is measured using a spectrophotometer to quantify

the amount of bound antibody.

Clinical Significance
Cilligen is a crucial tool in allergy diagnostics, enabling clinicians to identify patients at risk of

severe allergic reactions to penicillin-based antibiotics.[1] Positive skin tests with Cilligen are

indicative of the presence of penicillin-specific IgE antibodies and a potential for a type I

hypersensitivity reaction.[3][4] Studies have shown that a significant percentage of patients with

chronic urticaria may have positive intracutaneous tests to Cilligen and/or penicillin G.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Penicilloyl Polylysine [drugfuture.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.calameo.com/books/0032482283fd4143bab18
https://www.calameo.com/books/0032482283fd4143bab18
https://www.calameo.com/books/0032482283fd4143bab18
https://www.benchchem.com/product/b1231913/docs?utm_src=pdf-body#cilligen-compound-structure-and-properties
https://www.drugfuture.com/chemdata/Penicilloyl-Polylysine.html
https://www.benchchem.com/product/b1231913/docs?utm_src=pdf-body#cilligen-compound-structure-and-properties
https://karger.com//Article/PDF/250152
https://academic.oup.com/bjd/article-pdf/94/6/593/46876778/bjd0593.pdf
https://www.benchchem.com/product/b1231913/docs?utm_src=pdf-body#cilligen-compound-structure-and-properties
https://karger.com//Article/PDF/250152
https://www.benchchem.com/product/b1231913?utm_src=pdf-custom-synthesis#bc-rfq
https://www.drugfuture.com/chemdata/Penicilloyl-Polylysine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231913?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. DrugMapper [drugmapper.helsinki.fi]

3. karger.com [karger.com]

4. academic.oup.com [academic.oup.com]

5. PubChemLite - Cilligen (C22H30N4O5S) [pubchemlite.lcsb.uni.lu]

6. Penicilloyl polylysine | C22H30N4O5S | CID 3085040 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. PubChemLite - INLLJVOEAABJFM-OSNVTACLSA-N - Explore [pubchemlite.lcsb.uni.lu]

8. PubChemLite - C22H30N4O5S - Explore [pubchemlite.lcsb.uni.lu]

9. Calaméo - 1983, jaargang 118 [calameo.com]

To cite this document: BenchChem. [Cilligen compound structure and properties].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1231913/docs#cilligen-compound-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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